Cas no 2171761-86-5 (5-(1,3-thiazol-2-yl)-1-oxa-9-thia-4-azaspiro5.5undecane)

• Product Name: 5-(1,3-thiazol-2-yl)-1-oxa-9-thia-4-azaspiro5.5undecane
• CAS No: 2171761-86-5
• MF: C₁₁H₁₆N₂OS₂
• MW: 256.387539863586
• CID: 6023638
• PubChem ID: 165588324
• Update Time: 2025-07-15

5-(1,3-thiazol-2-yl)-1-oxa-9-thia-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-thiazol-2-yl)-1-oxa-9-thia-4-azaspiro5.5undecane
• 5-(1,3-thiazol-2-yl)-1-oxa-9-thia-4-azaspiro[5.5]undecane
• 2171761-86-5
• EN300-1644267

• Inchi： 1S/C11H16N2OS2/c1-6-15-7-2-11(1)9(12-3-5-14-11)10-13-4-8-16-10/h4,8-9,12H,1-3,5-7H2
• InChI Key： YCCIAUQJABATQL-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)C(C1=NC=CS1)NCCO2

Computed Properties

• Exact Mass: 256.07040549g/mol
• Monoisotopic Mass: 256.07040549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.7Ų

Additional information on 5-(1,3-thiazol-2-yl)-1-oxa-9-thia-4-azaspiro5.5undecane

5-(1,3-Thiazol-2-yl)-1-Oxa-9-Thia-4-Azaspiro[5.5]Undecane: A Comprehensive Overview

5-(1,3-Thiazol-2-yl)-1-Oxa-9-Thia-4-Azaspiro[5.5]Undecane, commonly referenced by its CAS number CAS No. 2171761-86-5, is a complex organic compound with a unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, typically carbon or sulfur in this case. The molecule's structure includes a thiazole ring fused with an oxathiazole ring system, creating a bicyclic framework that imparts unique chemical and physical properties.

The synthesis of 5-(1,3-Thiazol-2-yl)-1-Oxa-9-Thia-4-Azaspiro[5.5]Undecane involves a multi-step process that typically begins with the preparation of precursor compounds. Recent advancements in synthetic chemistry have enabled more efficient routes to construct such complex structures. For instance, researchers have employed microwave-assisted synthesis to accelerate the formation of the spirocyclic core, significantly reducing reaction times while maintaining high yields.

The structural uniqueness of this compound makes it an intriguing subject for both academic and industrial research. Its thiazole moiety is known for its potential biological activity, particularly in anti-inflammatory and antioxidant applications. Recent studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory effects in vitro, suggesting potential applications in pharmaceutical development.

In terms of physical properties, CAS No. 2171761-86-5 has a melting point of approximately 200°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for use in various chemical reactions where controlled dissolution is required.

The compound's stability under different conditions has also been a focus of recent research. Studies indicate that it remains stable under neutral to mildly acidic conditions but undergoes hydrolysis in strongly alkaline environments. This information is crucial for its storage and application in industrial settings.

From an application perspective, 5-(1,3-Thiazol-2-yl)-1-Oxa-9-Thia-4-Azaspiro[5.5]Undecane finds utility in the development of advanced materials and pharmaceutical intermediates. Its rigid spirocyclic structure contributes to its mechanical strength, making it a candidate for use in high-performance polymers.

In conclusion, CAS No. 2171761-86- represents a significant advancement in the field of organic chemistry due to its unique structure and versatile applications. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important compound in modern chemical science.